Cas no 2171643-73-3 (3-(2-aminohexan-2-yl)-8-azabicyclo3.2.1octan-3-ol)

• Product Name: 3-(2-aminohexan-2-yl)-8-azabicyclo3.2.1octan-3-ol
• CAS No: 2171643-73-3
• MF: C₁₃H₂₆N₂O
• MW: 226.358343601227
• CID: 6482355
• PubChem ID: 165600114
• Update Time: 2025-10-29

3-(2-aminohexan-2-yl)-8-azabicyclo3.2.1octan-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2-aminohexan-2-yl)-8-azabicyclo3.2.1octan-3-ol
• EN300-1642237
• 3-(2-aminohexan-2-yl)-8-azabicyclo[3.2.1]octan-3-ol
• 2171643-73-3

• Inchi： 1S/C13H26N2O/c1-3-4-7-12(2,14)13(16)8-10-5-6-11(9-13)15-10/h10-11,15-16H,3-9,14H2,1-2H3
• InChI Key： GMBPDMLOSYICHH-UHFFFAOYSA-N
• SMILES： OC1(C(C)(CCCC)N)CC2CCC(C1)N2

Computed Properties

• Exact Mass: 226.204513457g/mol
• Monoisotopic Mass: 226.204513457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 58.3Ų

Additional information on 3-(2-aminohexan-2-yl)-8-azabicyclo3.2.1octan-3-ol

3-(2-Aminohexan-2-yl)-8-Azabicyclo[3.2.1]octan-3-ol: A Comprehensive Overview

3-(2-Aminohexan-2-yl)-8-Azabicyclo[3.2.1]octan-3-ol, with the CAS number 2171643-73-3, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique bicyclic structure, which combines a bicyclo[3.2.1]octane framework with an amino group and a hydroxyl group, making it a versatile molecule for various applications.

The structure of this compound is characterized by its bicyclic system, which provides stability and rigidity to the molecule. The presence of the amino group at the 2-position of the hexane chain adds to its functional versatility, enabling it to participate in a wide range of chemical reactions. Recent studies have highlighted its potential as a precursor in the synthesis of bioactive compounds, particularly in drug discovery.

One of the most intriguing aspects of 3-(2-Aminohexan-2-yl)-8-Azabicyclo[3.2.1]octan-3-ol is its role in medicinal chemistry. Researchers have explored its ability to act as a building block for creating more complex molecules with therapeutic potential. For instance, its use in synthesizing bioactive agents targeting neurodegenerative diseases has shown promising results in preclinical studies.

In addition to its medicinal applications, this compound has also found utility in materials science. Its rigid structure and functional groups make it an ideal candidate for polymer synthesis and nanomaterial development. Recent advancements in green chemistry have further emphasized its role as an environmentally friendly alternative in industrial processes.

The synthesis of 3-(2-Aminohexan-2-yl)-8-Azabicyclo[3.2.1]octan-3-ol involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized these methods to improve yield and reduce byproducts, making it more accessible for large-scale production.

From a structural standpoint, the compound's bicyclic system provides unique opportunities for stereochemical studies. Recent investigations into its stereochemistry have revealed insights into its conformational flexibility and how this influences its reactivity and biological activity.

In conclusion, 3-(2-Aminohexan-2-yl)-8-Azabicyclo[3.2.1]octan-3-ol stands out as a multifaceted compound with applications spanning from drug discovery to materials science. Its structural features and functional groups make it a valuable tool for researchers across various disciplines, continually driving innovation and discovery.